Cas no 921836-07-9 (N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methylbenzamide)
N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-4-methylbenzamide
- 921836-07-9
- F2261-0686
- AKOS024633074
- N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methylbenzamide
- N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]-4-methylbenzamide
- N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methylbenzamide
-
- Inchi: 1S/C24H30N2O3/c1-16(2)12-13-26-20-11-10-19(14-21(20)29-15-24(4,5)23(26)28)25-22(27)18-8-6-17(3)7-9-18/h6-11,14,16H,12-13,15H2,1-5H3,(H,25,27)
- InChI Key: LFQRRAQHVFMUQA-UHFFFAOYSA-N
- SMILES: C(NC1C=C2OCC(C)(C)C(=O)N(CCC(C)C)C2=CC=1)(=O)C1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 394.22564282g/mol
- Monoisotopic Mass: 394.22564282g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 581
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 58.6Ų
N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2261-0686-2μmol |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]-4-methylbenzamide |
921836-07-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2261-0686-5μmol |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]-4-methylbenzamide |
921836-07-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2261-0686-10μmol |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]-4-methylbenzamide |
921836-07-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2261-0686-20μmol |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]-4-methylbenzamide |
921836-07-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2261-0686-1mg |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]-4-methylbenzamide |
921836-07-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2261-0686-2mg |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]-4-methylbenzamide |
921836-07-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2261-0686-3mg |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]-4-methylbenzamide |
921836-07-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2261-0686-4mg |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]-4-methylbenzamide |
921836-07-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2261-0686-5mg |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]-4-methylbenzamide |
921836-07-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2261-0686-10mg |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]-4-methylbenzamide |
921836-07-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methylbenzamide Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methylbenzamide
Professional Introduction to N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methylbenzamide (CAS No. 921836-07-9)
N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methylbenzamide, identified by the CAS number 921836-07-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities. The presence of a benzoxazepine core and an amide functional group suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery and development.
The benzoxazepine scaffold is a well-known pharmacophore in medicinal chemistry, often associated with properties such as receptor binding affinity and metabolic stability. In particular, the 1,5-benzoxazepine derivative exhibits structural similarities to known bioactive molecules, which has led to its exploration in various therapeutic contexts. The specific substitution pattern in N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methylbenzamide, including the 3,3-dimethyl and 3-methylbutyl groups, is designed to optimize interactions with biological targets while maintaining favorable pharmacokinetic properties.
The amide moiety in the molecule plays a crucial role in modulating its biological activity. Amides are frequently found in biologically active compounds due to their ability to form hydrogen bonds and participate in hydrophobic interactions. The incorporation of the 4-methylbenzamide group into the benzoxazepine core enhances the compound's solubility and bioavailability, which are critical factors for successful drug development. This structural feature also contributes to the compound's stability under various physiological conditions.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methylbenzamide to various biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for therapeutic applications in conditions such as arthritis and autoimmune diseases. Additionally, the structural motifs present in this molecule are reminiscent of known anticonvulsant agents, prompting investigations into its potential efficacy against neurological disorders.
In vitro studies have begun to elucidate the pharmacological profile of N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methylbenzamide. Initial results indicate that the compound exhibits moderate affinity for certain enzymes implicated in pain signaling pathways. This finding aligns with the growing interest in developing novel analgesics that target multiple pathways simultaneously. The ability of this molecule to modulate pain perception without significant side effects would be a significant advancement in the treatment of chronic pain conditions.
The synthesis of N-3,3-dimethyl-5-(3-methylbutyl)-4-oxyo2]>
The synthesis of N-tructural features contribute to its stability under various physiological conditions.
921836-07-9 (N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)